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Spectrum of Activity & Microbiology

Cefdinir exhibits a broad range of in vitro activity against both Gram-positive and Gram-negative aerobes

and demonstrates stability against many common beta-lactamases [1].

e Gram-Positive Coverage: Demonstrates superior activity against Gram-positive aerobes (e.g.,
Streptococcus pneumoniae, Streptococcus pyogenes, methicillin-susceptible Staphylococcus aureus
[MSSA]) compared to other oral cephalosporins like cefixime and ceftibuten [1] [2].

¢ Gram-Negative Coverage: Maintains good activity against key Gram-negative organisms such as
Haemophilus influenzae (including beta-lactamase-producing strains), Moraxella catarrhalis,
Escherichia coli, Klebsiella pneumoniae, and Proteus mirabilis [3] [4] [2]. It is not active against
Pseudomonas aeruginosa [3].

The table below shows the Minimum Inhibitory Concentration (MIC) for selected microorganisms [4]:

Microorganism MIC Range (pg/mL)
Haemophilus influenzae 0.05-4
Streptococcus pneumoniae 0.006 - 64
Streptococcus pyogenes <0.004 - 2
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Mechanism of Action & Resistance

The following diagram illustrates the bactericidal mechanism of cefdinir.
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Primary resistance mechanisms include:

¢ Altered Target Site: Structural changes in PBPs reduce antibiotic binding affinity [5].
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e Enzymatic Degradation: Production of beta-lactamases (cephalosporinases) hydrolyzes the beta-
lactam ring [5].
o Efflux Pumps & Permeability: Reduced outer membrane permeability or active efflux of the drug [5].

Clinical Pharmacology & Dosing

Cefdinir is available as capsules and an oral suspension [6]. Its absorption is not significantly affected by
food, though concomitant administration with iron-fortified infant formula or iron supplements can cause

reddish-colored stool and should be separated by at least 2 hours [6] [7] [2].

Dosage for Common Infections in Adults and Adolescents (=13 years) [8]:

Community-Acquired Pneumonia: 300 mg every 12 hours for 10 days.

Acute Bronchitis/Sinusitis: 300 mg every 12 hours or 600 mg every 24 hours for 10 days.
Pharyngitis/Tonsillitis: 300 mg every 12 hours or 600 mg every 24 hours for 5-10 days.
Skin/Skin Structure Infections: 300 mg every 12 hours for 10 days.

Dosage for Pediatric Patients (6 months - 12 years) is typically 7 mg/kg twice daily or 14 mg/kg once

daily, with a maximum daily dose of 600 mg. Duration varies by infection type [6] [8].

Dosage must be adjusted for patients with renal impairment (creatinine clearance <30 mL/min) to 300 mg or
7 mg/kg once daily. Hemodialysis removes cefdinir; a 300 mg dose is recommended at the end of each

dialysis session, followed by dosing every other day [6] [8].

Adverse Effects & Toxicity

Cefdinir is generally well-tolerated, but several adverse effects and toxicities are important for researchers

and clinicians to monitor [9] [10].

e Common Adverse Effects: Diarrhea is the most frequently reported side effect. Other common
effects include nausea, vaginal moniliasis, vaginitis, and headache [9] [7].
e Serious Adverse Effects:
o Clostridioides difficile-associated diarrhea (CDAD), ranging from mild to fatal colitis [6] [9].
o Hypersensitivity reactions, including anaphylaxis, skin rashes, and severe cutaneous
adverse reactions like Stevens-Johnson syndrome [6] [9].
o Hepatotoxicity: Case reports describe cholestatic liver injury with jaundice after cefdinir use
[10].
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e Laboratory Abnormalities: May include false-positive urine glucose tests, positive direct Coombs'
test, transient elevations in hepatic enzymes, and changes in leukocyte or platelet counts [6] [9].

Research & Development Context

From a drug development perspective, understanding cefdinir's position relative to other cephalosporins is

crucial.

e Comparative Efficacy: While all third-generation cephalosporins are broad-spectrum, significant
pharmacodynamic and pharmacokinetic differences exist. Cefdinir has lower oral bioavailability and
less favorable PK/PD compared to agents like cefpodoxime, which may restrict its use to mild-
moderate infections [2].

¢ Place in Therapy: Cefdinir is often positioned for respiratory tract infections. However, antimicrobial
stewardship programs sometimes question its use over other agents like the second-generation
cefuroxime, which may offer similar coverage with better PK/PD and cost profile for some indications

2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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